Cas no 1215901-20-4 (2-{6-chloroimidazo1,2-apyridin-2-yl}ethanethioamide)

• Product Name: 2-{6-chloroimidazo1,2-apyridin-2-yl}ethanethioamide
• CAS No: 1215901-20-4
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 5989596
• PubChem ID: 82055276
• Update Time: 2025-10-29

2-{6-chloroimidazo1,2-apyridin-2-yl}ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-chloroimidazo1,2-apyridin-2-yl}ethanethioamide
• EN300-1981269
• 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide
• 1215901-20-4

• Inchi： 1S/C9H8ClN3S/c10-6-1-2-9-12-7(3-8(11)14)5-13(9)4-6/h1-2,4-5H,3H2,(H2,11,14)
• InChI Key： JVKOUNSWLDFLBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(CC(N)=S)=CN2C=1

Computed Properties

• Exact Mass: 225.0127461g/mol
• Monoisotopic Mass: 225.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-{6-chloroimidazo1,2-apyridin-2-yl}ethanethioamide

Introduction to 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide (CAS No. 1215901-20-4)

2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide, also known by its CAS registry number 1215901-20-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises an imidazo[1,2-a]pyridine ring system substituted with a chlorine atom at the 6-position and an ethanethioamide group at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide involves a series of well-defined chemical reactions, including nucleophilic substitutions, cyclizations, and thioamide formations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research purposes. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory settings and potential industrial applications.

In terms of biological activity, 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide has demonstrated promising results in several assays targeting key enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases and proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, its ability to modulate ion channels has opened up new avenues for exploring its potential as a therapeutic agent in neurodegenerative disorders.

The pharmacokinetic profile of CAS No. 1215901-20-4 has also been a focal point of recent research. Preclinical studies indicate that the compound possesses favorable absorption and distribution characteristics, which are critical for its effectiveness as a drug candidate. However, further investigations are required to fully understand its metabolism and excretion pathways, particularly in relation to potential toxicity concerns.

One of the most exciting developments involving 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide is its role as a lead compound in drug design efforts targeting specific molecular targets. By leveraging computational chemistry techniques such as molecular docking and dynamic simulations, researchers have been able to refine the structure of this compound to enhance its binding affinity and selectivity. These advancements highlight the importance of interdisciplinary approaches in modern drug discovery.

In conclusion, CAS No. 1215901-20-4, or 2-{6-chloroimidazo[1,2-a]pyridin-2-yl}ethanethioamide, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with its diverse biological activities and promising pharmacokinetic properties, positions it as a compelling candidate for further research and development in the pharmaceutical industry.